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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tetrachloroiodate

Cat. No. B039969

This guide provides a comprehensive overview of the physical properties of
Benzyltrimethylammonium tetrachloroiodate, a versatile quaternary ammonium salt.
Designed for researchers, scientists, and professionals in drug development and organic
synthesis, this document delves into the synthesis, structural characteristics, spectroscopic
signature, thermal behavior, and solubility of this important reagent. The information is
presented to not only detail its properties but also to provide insights into the practical
application and handling of this compound.

Introduction

Benzyltrimethylammonium tetrachloroiodate, with the chemical formula
[CeHsCH2N(CHs)s]*[ICl4]~, is a stable, crystalline quaternary ammonium polyhalide.[1][2] It has
garnered significant attention in synthetic organic chemistry as a powerful and selective
chlorinating and oxidizing agent.[2][3][4] Its ionic nature, combined with the reactivity of the
tetrachloroiodate anion, makes it a valuable tool in a variety of chemical transformations,
including the chlorination of aromatic compounds and the oxidation of alcohols and alkenes.[3]
[4][5] This guide aims to consolidate the available physical data and present it in a manner that
Is both informative and practical for laboratory applications.

Synthesis and Handling
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The synthesis of Benzyltrimethylammonium tetrachloroiodate can be achieved through
straightforward methods, making it an accessible reagent for most chemistry laboratories. Two
common preparative methods are outlined below.

Synthesis from lodine Monochloride

A common and efficient method involves the reaction of benzyltrimethylammonium chloride
with iodine monochloride (I1CI).[6]

o Reaction Principle: The chloride ion from the quaternary ammonium salt adds to the iodine
atom of ICI, forming the tetrachloroiodate anion.

o Experimental Protocol:

o In a well-ventilated fume hood, dissolve benzyltrimethylammonium chloride (18.6 g, 0.1
mol) in water (100 mL).

o In a separate flask, prepare a solution of iodine monochloride (16.2 g, 0.1 mol) in
dichloromethane (200 mL).

o At room temperature, add the ICI solution dropwise to the benzyltrimethylammonium
chloride solution over a period of 30 minutes with vigorous stirring.

o The product precipitates from the reaction mixture. Collect the solid by filtration.

o Purify the crude product by recrystallization from a mixture of dichloromethane and diethyl
ether (3:1) to yield orange-red needles.[6]

Synthesis using Chlorine Gas

An alternative high-yielding synthesis involves the direct chlorination of a mixture of
benzyltrimethylammonium chloride and iodine.[5]

» Reaction Principle: Chlorine gas acts as the chlorinating agent, converting the iodide from
the initial reaction of benzyltrimethylammonium chloride and iodine into the tetrachloroiodate

anion.

o Experimental Protocol:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b039969?utm_src=pdf-body
https://www.researchgate.net/publication/225957975_Synthesis_of_6-chloroquinolines_using_benzyltrimethylammonium_tetrachloroiodate_as_a_selective_chlorinating_agent_and_an_efficient_generator_of_HCl
https://www.researchgate.net/publication/225957975_Synthesis_of_6-chloroquinolines_using_benzyltrimethylammonium_tetrachloroiodate_as_a_selective_chlorinating_agent_and_an_efficient_generator_of_HCl
https://m.chemicalbook.com/ProductChemicalPropertiesCB1685606_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

In a fume hood, dissolve benzyltrimethylammonium chloride (18.6 g, 0.1 mol) and iodine
(22.7 g, 0.05 mol) in dichloromethane (300 mL).

[e]

o Bubble chlorine gas through the solution for approximately 15 minutes. The reaction is
exothermic and the color of the solution will change.

o The product will precipitate out of the solution. Collect the solid by filtration.

o Wash the solid with a small amount of cold dichloromethane and dry under vacuum. This
method can yield up to 95% of the desired product.[5]

Handling and Storage

Benzyltrimethylammonium tetrachloroiodate is a stable solid but can gradually decompose
upon prolonged exposure to air, with the evolution of chlorine gas.[5] It is also corrosive and
can cause severe skin burns and eye damage.

o Storage: Store in a tightly sealed container in a cool, dry place, away from moisture.[5][7]
Recommended storage temperatures are between 2-8°C.[5][7]

o Handling: Always handle this reagent in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[5]

Molecular and Crystal Structure

Benzyltrimethylammonium tetrachloroiodate is an ionic compound composed of a
Benzyltrimethylammonium cation and a tetrachloroiodate anion.

Diagram: lonic Structure of Benzyltrimethylammonium Tetrachloroiodate
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TGA/DSC Analysis

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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